Cas no 69227-70-9 (Benzofuran, 2,6-dinitro-)
Benzofuran, 2,6-dinitro- structure
Product Name:Benzofuran, 2,6-dinitro-
CAS No:69227-70-9
MF:C8H4N2O5
MW:208.12776184082
CID:392023
PubChem ID:12460403
Update Time:2025-04-19
Benzofuran, 2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Benzofuran, 2,6-dinitro-
- 2,6-dinitro-1-benzofuran
- DTXSID70499149
- 69227-70-9
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- Inchi: 1S/C8H4N2O5/c11-9(12)6-2-1-5-3-8(10(13)14)15-7(5)4-6/h1-4H
- InChI Key: ISSMJEWNOOIPLK-UHFFFAOYSA-N
- SMILES: O1C(=CC2C=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 208.01202
- Monoisotopic Mass: 208.01202123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 99.42
Benzofuran, 2,6-dinitro- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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